Cas no 2228632-27-5 (2-(5-fluoro-2-methylphenyl)-2-methyloxirane)

• Product Name: 2-(5-fluoro-2-methylphenyl)-2-methyloxirane
• CAS No: 2228632-27-5
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 6196178
• PubChem ID: 165752872
• Update Time: 2025-07-17

2-(5-fluoro-2-methylphenyl)-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-fluoro-2-methylphenyl)-2-methyloxirane
• 2228632-27-5
• EN300-1808980

• Inchi： 1S/C10H11FO/c1-7-3-4-8(11)5-9(7)10(2)6-12-10/h3-5H,6H2,1-2H3
• InChI Key： UVOBEXOXMDAHHJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C1(C)CO1

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(5-fluoro-2-methylphenyl)-2-methyloxirane

Introduction to 2-(5-fluoro-2-methylphenyl)-2-methyloxirane (CAS No. 2228632-27-5)

2-(5-fluoro-2-methylphenyl)-2-methyloxirane, identified by its CAS number 2228632-27-5, is a significant compound in the realm of chemical and pharmaceutical research. This molecule, characterized by its fluoro-substituted aromatic ring and epoxide functional group, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of a methyl group at the alpha position relative to the epoxide further enhances its structural complexity and reactivity, making it a valuable intermediate in various chemical transformations.

The compound's unique structural features make it particularly interesting for researchers exploring novel methodologies in medicinal chemistry. The fluoro moiety, a common element in many bioactive molecules, is known to influence metabolic stability, binding affinity, and overall pharmacological properties. In contrast, the epoxide ring serves as a versatile handle for further functionalization, enabling the synthesis of more complex structures. These attributes have positioned 2-(5-fluoro-2-methylphenyl)-2-methyloxirane as a key building block in the design of innovative therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their enhanced bioavailability and resistance to degradation. The incorporation of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, which is a critical factor in drug efficacy. Research published in journals such as the Journal of Medicinal Chemistry and Nature Chemistry highlights the importance of fluorine in medicinal chemistry, emphasizing its role in modulating drug-receptor interactions.

The synthesis of 2-(5-fluoro-2-methylphenyl)-2-methyloxirane involves sophisticated organic reactions that showcase the compound's synthetic utility. One notable approach involves the reaction of a fluoro-substituted phenyl halide with an organometallic reagent followed by epoxidation. This method not only highlights the compound's structural versatility but also underscores the advancements in synthetic methodologies that have made such transformations more efficient and scalable.

The role of computational chemistry in understanding the reactivity and properties of 2-(5-fluoro-2-methylphenyl)-2-methyloxirane cannot be overstated. Modern computational techniques, including density functional theory (DFT) and molecular dynamics simulations, have provided invaluable insights into the molecule's behavior at the atomic level. These studies have revealed that the presence of both fluorine and methyl groups significantly influences the compound's electronic distribution, which in turn affects its interaction with biological targets.

In clinical research, 2-(5-fluoro-2-methylphenyl)-2-methyloxirane has been explored as a potential intermediate in the synthesis of novel antiviral and anticancer agents. Preliminary studies indicate that derivatives of this compound exhibit promising activity against various disease targets. For instance, modifications to the epoxide ring have led to compounds with enhanced binding affinity to viral proteases, suggesting their utility in combating infectious diseases.

The impact of these findings on drug discovery is profound. By leveraging the structural features of 2-(5-fluoro-2-methylphenyl)-2-methyloxirane, researchers can design molecules with tailored properties that address unmet medical needs. The compound's versatility as a synthetic intermediate allows for rapid exploration of chemical space, accelerating the discovery process. As computational tools continue to evolve, so too does our ability to predict and manipulate molecular properties with greater precision.

The future prospects for 2-(5-fluoro-2-methylphenyl)-2-methyloxirane are bright, with ongoing research aiming to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are essential in driving these advancements forward. By combining experimental expertise with cutting-edge computational methods, scientists can push the boundaries of what is possible in medicinal chemistry.

In conclusion, 2-(5-fluoro-2-methylphenyl)-2-methyloxirane (CAS No. 2228632-27-5) represents a cornerstone in modern chemical research. Its unique structural features and synthetic utility make it an indispensable tool for drug discovery and development. As our understanding of molecular interactions continues to grow, so too will the applications of this remarkable compound.